N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(3-methoxyphenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H23N3O5S2/c1-27-16-7-2-5-14(11-16)12-20-18(23)19(24)21-13-15-6-3-9-22(15)29(25,26)17-8-4-10-28-17/h2,4-5,7-8,10-11,15H,3,6,9,12-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key: FLCNBPCFSKTYSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H23N3O5S2
• Molecular Weight: 437.5 g/mol
• CAS No.: 896280-76-5

Description

N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a synthetic oxalamide derivative of interest in medicinal chemistry and pharmacological research. This compound features a 3-methoxybenzyl group at the N1 position and a (1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl group at the N2 position, a structural motif found in bioactive molecules . Compounds within this chemical class have been designed and synthesized as potential modulators of various biological targets, similar to other documented oxalamides containing the 3-methoxybenzyl and thiophen-2-ylsulfonyl pharmacophores . The integration of a sulfonyl group attached to the heterocyclic pyrrolidine ring may influence the molecule's binding affinity and metabolic stability, making it a valuable chemical probe for structure-activity relationship (SAR) studies . Researchers can utilize this compound as a key intermediate or building block in the development of novel therapeutic agents, particularly for investigating neurological targets and receptor interactions . This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Biological Activity

N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The compound's unique structural features, including the methoxybenzyl group and thiophenesulfonyl pyrrolidine moiety, suggest a diverse range of pharmacological effects. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is $C_{18}H_{22}N_{4}O_{4}S$ with a molecular weight of approximately 398.5 g/mol. The compound features:

• 3-Methoxybenzyl group : Influences lipophilicity and receptor interactions.
• Thiophenesulfonyl pyrrolidine moiety : May enhance bioactivity through specific enzyme interactions.
• Oxalamide linkage : Known for contributing to the stability and solubility of the compound.

The biological activity of N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is believed to involve multiple mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in cancer cell proliferation.
• Receptor Modulation : Interaction with specific receptors could modulate signaling pathways critical for cell survival and apoptosis.
• Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties, possibly through disruption of bacterial cell wall synthesis.

Anticancer Activity

Recent studies evaluated the cytotoxic effects of this compound against various cancer cell lines, including:

• A2780 (Ovarian Carcinoma)
• MCF-7 (Breast Cancer)

The results indicated significant antiproliferative activity, with IC50 values ranging from 5 to 20 µM, suggesting that the compound effectively inhibits cancer cell growth.

Cell Line	IC50 (µM)	Mechanism of Action
A2780	15	Induction of apoptosis via caspase activation
MCF-7	10	Cell cycle arrest at G2/M phase

Antimicrobial Activity

In vitro studies assessed the antimicrobial efficacy against several bacterial strains. The compound demonstrated notable activity against:

• Staphylococcus aureus
• Escherichia coli

The minimum inhibitory concentration (MIC) values were found to be between 8 to 32 µg/mL, indicating its potential as an antimicrobial agent.

Case Studies

• Case Study on Cancer Cell Lines : A study conducted on A2780 and MCF-7 cells revealed that treatment with N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide resulted in significant apoptosis, as evidenced by increased caspase activity and DNA fragmentation analysis.
• Antimicrobial Efficacy : In a comparative study against standard antibiotics, this compound exhibited superior activity against resistant strains of bacteria, suggesting its potential role in overcoming antibiotic resistance.

Comparison with Similar Compounds

Comparison with Similar Oxalamide Compounds

Structural Analogues

A comparative analysis of structurally related oxalamides is summarized in Table 1.

Compound Name	Key Substituents	Biological Activity/Metabolism	References
Target Compound N1-(3-Methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide	- 3-Methoxybenzyl - Pyrrolidinylmethyl-thiophenesulfonyl	Unknown (structural analogy suggests potential antiviral or enzyme inhibition activity)
N1-(4-Chlorophenyl)-N2-(pyrrolidin-2-ylmethyl)oxalamide (Compound 14, )	- 4-Chlorophenyl - Pyrrolidinylmethyl	Antiviral (HIV entry inhibitor), LC-MS: m/z 409.28 (M+H+), 93.2% purity
N1-(2,4-Dimethoxybenzyl)-N2-(2-(pyridin-2-yl)ethyl)oxalamide (S336, )	- 2,4-Dimethoxybenzyl - Pyridinylethyl	Umami flavor enhancer; NOEL: 100 mg/kg (rat), minimal CYP inhibition (<50% at 10 µM)
N1-(Adamant-2-yl)-N2-(benzyloxy)oxalamide (Compound 6, )	- Adamantyl - Benzyloxy	Soluble epoxide hydrolase inhibitor; purity >90%
N1-(4-Methoxyphenethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide ()	- 4-Methoxyphenethyl - Piperidinyl-thiophenesulfonyl	Structural analogue; CAS 898368-84-8

Key Observations

Substituent Impact on Activity: Aromatic Groups: The 3-methoxybenzyl group in the target compound is structurally similar to 4-chlorophenyl (Compound 14) and 2,4-dimethoxybenzyl (S336). Sulfonyl Heterocycles: The thiophene sulfonyl group in the target compound is analogous to sulfonamide-containing antiviral agents () and may confer enzyme inhibition properties via sulfonyl-mediated hydrogen bonding .

Metabolic Stability: S336 () and related oxalamides undergo rapid hepatic metabolism in rats without amide bond cleavage, suggesting metabolic stability for the oxalamide core. This contrasts with esters (e.g., No. 1776 in ), which undergo hydrolysis .

Safety Profiles: Flavoring oxalamides like S336 exhibit high safety margins (NOEL: 100 mg/kg in rats) due to low exposure levels (0.0002 μg/kg/day in humans) . In contrast, antiviral oxalamides () may have stricter toxicity thresholds due to therapeutic use.

Synthetic Challenges :

• The pyrrolidine-thiophenesulfonyl moiety in the target compound introduces stereochemical complexity, similar to Compound 15 (), which is synthesized as a 1:1 diastereomeric mixture .